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Compound of Interest

Compound Name: 6-Chloro-2-ethoxynicotinic acid

CAS No.: 1343080-22-7

Cat. No.: B1468903

Get Quote

Part 1: Executive Summary & Physicochemical
Profile
6-Chloro-2-ethoxynicotinic acid is a critical pyridine intermediate used in the synthesis of

agrochemicals and pharmaceutical APIs (e.g., kinase inhibitors). Its solubility behavior is

governed by the interplay between the polar carboxylic acid moiety, the lipophilic ethoxy group,

and the electron-withdrawing chlorine atom.

Unlike unsubstituted nicotinic acid, which is highly insoluble in most organic solvents due to

strong intermolecular hydrogen bonding (zwitterionic character), the 2-ethoxy substituent

disrupts crystal packing and increases lipophilicity. This shift allows for a broader range of

solvent compatibility, particularly in chlorinated and ester-based solvents, facilitating efficient

extraction and recrystallization strategies.

Physicochemical Determinants of Solubility
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Property Value (Approx.) Impact on Solubility

Molecular Weight 201.61 g/mol

Moderate MW allows for good

solubility in common organic

solvents.

pKa (Acid) 3.2 – 3.8

pH-Dependent Solubility:

Insoluble in water at pH < 2;

highly soluble as a salt at pH >

5.

LogP (Octanol/Water) ~1.8 – 2.1

Lipophilic Shift: The ethoxy

group increases solubility in

EtOAc and DCM compared to

6-chloronicotinic acid (LogP

~0.9).

H-Bond Donors 1 (COOH)

Forms dimers in non-polar

solvents; dissociates in polar

protic solvents.

Part 2: Solubility Tier List & Solvent Selection
The following classification guides solvent selection for reaction, extraction, and purification

steps.

Tier 1: High Solubility (Primary Dissolution)
Used for stock solutions, NMR analysis, and homogeneous reactions.

Solvents:DMSO (Dimethyl sulfoxide), DMF (Dimethylformamide), DMAc.

Solubility: >100 mg/mL.

Mechanism: Strong dipole-dipole interactions disrupt the carboxylic acid dimers.

Application: Ideal for nucleophilic aromatic substitution (SnAr) reactions where high

temperature is required.
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Tier 2: Process Solvents (Recrystallization & Synthesis)
Used for scale-up, refluxing, and crystallization.

Solvents:Ethanol (Absolute), Methanol, Isopropanol.

Solubility: 20–80 mg/mL (Temperature dependent).

Behavior: Moderate solubility at room temperature; high solubility at boiling point.

Critical Note: Ethanol is the preferred solvent for synthesis via ethoxylation to prevent

transesterification byproducts.

Tier 3: Extraction Solvents
Used for work-up and isolation from aqueous phases.

Solvents:Ethyl Acetate (EtOAc), Dichloromethane (DCM), THF.

Solubility: 10–50 mg/mL.

Advantage: The 2-ethoxy group provides sufficient lipophilicity to partition into these phases

from acidic aqueous layers (pH ~3), leaving inorganic salts behind.

Tier 4: Anti-Solvents (Precipitation)
Used to force crystallization.

Solvents:Water (at pH < 3), Heptane, Hexane, Toluene (cold).

Solubility: < 1 mg/mL.

Protocol: Adding water to an alcoholic solution of the acid triggers precipitation.

Part 3: Visualization of Solvent Strategy
The following decision tree illustrates the logical flow for selecting solvents based on the

process stage (Reaction vs. Purification).
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Process Stage Selection

Synthesis / Reaction Purification / Isolation

High Temp (>80°C)
SnAr Displacement

Reflux (<80°C)
Ethoxylation

Liquid-Liquid Extraction
(From Acidic Aqueous) Recrystallization

Solvent: DMSO or DMF
(High Solubility)

Solvent: Ethanol
(Prevents Transesterification)

Solvent: DCM or EtOAc
(Partition Coeff > 5)

System: EtOH / Water
(Solvent / Anti-Solvent)

Click to download full resolution via product page

Figure 1: Solvent selection decision tree based on operational requirements.

Part 4: Experimental Protocols
Protocol A: Solubility Determination (Gravimetric)
Use this method to validate solubility for specific solvent batches.

Preparation: Weigh 100 mg of 6-Chloro-2-ethoxynicotinic acid into a 4 mL vial.

Addition: Add the target solvent in 100 µL increments while vortexing.

Observation: Record the volume required for complete dissolution (clear solution).

Calculation:

.

Validation: If undissolved after 2 mL, heat to 50°C. If dissolved upon heating but precipitates

on cooling, the solvent is a candidate for recrystallization.
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Protocol B: Recrystallization (Purification)
Standard method for reaching >98% purity.

Dissolution: Suspend crude 6-Chloro-2-ethoxynicotinic acid in Ethanol (5 mL per gram).

Heating: Heat to reflux (approx. 78°C) until fully dissolved. If particulates remain, perform a

hot filtration.[1]

Nucleation: Remove from heat. Slowly add Water (warm, approx. 1-2 mL per gram) until

slight turbidity persists.

Cooling: Re-heat to clear the solution, then allow to cool slowly to room temperature (25°C)

over 2 hours.

Harvesting: Cool further to 0–5°C in an ice bath for 30 minutes. Filter the white crystalline

solid and wash with cold 50% EtOH/Water.

Protocol C: Acid-Base Extraction (Isolation)
Used to separate the product from non-acidic impurities.

Basification: Dissolve the crude reaction mixture in 1M NaOH (pH > 10). The compound

forms the water-soluble sodium salt.

Wash: Extract the aqueous layer with Ethyl Acetate (2x). Discard the organic layer (removes

non-acidic byproducts).

Acidification: Cool the aqueous layer to 5°C. Slowly add 6M HCl until pH reaches ~2.0. The

product will precipitate.

Extraction: Extract the milky suspension with Dichloromethane (DCM) (3x).

Drying: Dry combined organics over MgSO₄ and evaporate to yield the free acid.

Part 5: Process Workflow Diagram
The following diagram details the isolation logic, highlighting the pH-switch solubility

mechanism.
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Figure 2: Acid-Base workup protocol utilizing pH-dependent solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. www2.chem.wisc.edu [www2.chem.wisc.edu]

To cite this document: BenchChem. [Technical Guide: Solubility Profile & Process Chemistry
of 6-Chloro-2-ethoxynicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1468903/docs#technical-guide-solubility-profile-
process-chemistry-of-6-chloro-2-ethoxynicotinic-acid]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1468903/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-process-chemistry-of-6-chloro-2-ethoxynicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinic-acid
https://www.sciencedirect.com/science/article/pii/S002196141200145X
https://prepchem.com/synthesis-of-2-chloronicotinic-acid/
http://www.orgsyn.org/demo.aspx?prep=CV4P0332
https://www.benchchem.com/product/b1468903?utm_src=pdf-custom-synthesis#bc-rfq
https://www2.chem.wisc.edu/deptfiles/genchem/Chm346/pdf/recrystallization.pdf
https://www.benchchem.com/product/b1468903/docs#technical-guide-solubility-profile-process-chemistry-of-6-chloro-2-ethoxynicotinic-acid
https://www.benchchem.com/product/b1468903/docs#technical-guide-solubility-profile-process-chemistry-of-6-chloro-2-ethoxynicotinic-acid
https://www.benchchem.com/product/b1468903/docs#technical-guide-solubility-profile-process-chemistry-of-6-chloro-2-ethoxynicotinic-acid
https://www.benchchem.com/product/b1468903/docs#technical-guide-solubility-profile-process-chemistry-of-6-chloro-2-ethoxynicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1468903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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